Cas no 86602-60-0 (Ethyl 2-(2-formylphenoxy)butanoate)

Ethyl 2-(2-formylphenoxy)butanoate is a versatile ester compound featuring both formyl and phenoxy functional groups, making it a valuable intermediate in organic synthesis. Its molecular structure enables applications in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the formyl group allows for further derivatization, such as condensation or reduction reactions, while the ester moiety offers reactivity for hydrolysis or transesterification. This compound is particularly useful in constructing complex heterocyclic frameworks. It exhibits moderate stability under standard conditions, facilitating handling and storage. High purity grades are available to meet rigorous synthetic requirements, ensuring consistent performance in research and industrial processes.
Ethyl 2-(2-formylphenoxy)butanoate structure
86602-60-0 structure
Product name:Ethyl 2-(2-formylphenoxy)butanoate
CAS No:86602-60-0
MF:C13H16O4
MW:236.26374
MDL:MFCD03425787
CID:881037
PubChem ID:2764072

Ethyl 2-(2-formylphenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(2-formylphenoxy)butanoate
    • ethylformylphenoxybutanoate
    • AKOS005070686
    • 5T-0268
    • 86602-60-0
    • J-520595
    • A863118
    • DTXSID00377284
    • Oprea1_629893
    • SCHEMBL2903657
    • FT-0680468
    • MFCD03425787
    • MDL: MFCD03425787
    • Inchi: InChI=1S/C13H16O4/c1-3-11(13(15)16-4-2)17-12-8-6-5-7-10(12)9-14/h5-9,11H,3-4H2,1-2H3
    • InChI Key: RFGGSVBDPHSMCU-UHFFFAOYSA-N
    • SMILES: CCC(C(=O)OCC)OC1=CC=CC=C1C=O

Computed Properties

  • Exact Mass: 236.10500
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 104°C 0,05mm
  • Flash Point: 150.5±21.0 °C
  • PSA: 52.60000
  • LogP: 2.21960
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-(2-formylphenoxy)butanoate Security Information

Ethyl 2-(2-formylphenoxy)butanoate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl 2-(2-formylphenoxy)butanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB156509-500 mg
Ethyl 2-(2-formylphenoxy)butanoate; .
86602-60-0
500mg
€132.00 2023-05-08
TRC
E941018-50mg
Ethyl 2-(2-Formylphenoxy)Butanoate
86602-60-0
50mg
$ 65.00 2022-06-05
abcr
AB156509-5 g
Ethyl 2-(2-formylphenoxy)butanoate; .
86602-60-0
5g
€478.80 2023-05-08
Ambeed
A158287-5g
Ethyl 2-(2-formylphenoxy)butanoate
86602-60-0 95+%
5g
$345.0 2024-04-17
A2B Chem LLC
AC25338-1mg
Ethyl 2-(2-formylphenoxy)butanoate
86602-60-0 >95%
1mg
$201.00 2024-04-19
A2B Chem LLC
AC25338-5mg
Ethyl 2-(2-formylphenoxy)butanoate
86602-60-0 >95%
5mg
$214.00 2024-04-19
A2B Chem LLC
AC25338-5g
Ethyl 2-(2-formylphenoxy)butanoate
86602-60-0 >95%
5g
$540.00 2024-04-19
TRC
E941018-10mg
Ethyl 2-(2-Formylphenoxy)Butanoate
86602-60-0
10mg
$ 50.00 2022-06-05
Alichem
A019146047-5g
Ethyl 2-(2-formylphenoxy)butanoate
86602-60-0 95%
5g
$400.00 2023-08-31
abcr
AB156509-10 g
Ethyl 2-(2-formylphenoxy)butanoate; .
86602-60-0
10g
€871.50 2023-05-08

Additional information on Ethyl 2-(2-formylphenoxy)butanoate

Ethyl 2-(2-formylphenoxy)butanoate: A Comprehensive Overview

Ethyl 2-(2-formylphenoxy)butanoate, identified by the CAS No. 86602-60-0, is a compound of significant interest in various fields of chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The formylphenoxy group and the butanoate ester moiety contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of Ethyl 2-(2-formylphenoxy)butanoate in the development of novel bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex molecules with therapeutic potential. For instance, the compound's ability to undergo various nucleophilic substitutions and additions makes it a valuable intermediate in organic synthesis.

The CAS No. 86602-60-0 compound exhibits interesting physical and chemical properties that make it suitable for specific industrial applications. Its solubility in organic solvents and stability under certain reaction conditions have been extensively studied. These properties are crucial for its use in large-scale manufacturing processes.

In the context of environmental chemistry, Ethyl 2-(2-formylphenoxy)butanoate has been investigated for its biodegradation pathways. Understanding its interaction with biological systems is essential for assessing its environmental impact and ensuring sustainable practices in its production and application.

Moreover, advancements in computational chemistry have enabled detailed molecular modeling of Ethyl 2-(2-formylphenoxy)butanoate. These studies provide insights into its electronic structure, reactivity, and potential interactions with other molecules. Such knowledge is pivotal for optimizing synthetic routes and predicting the behavior of this compound in different chemical systems.

The formylphenoxy group within the molecule plays a critical role in determining its reactivity. This group facilitates various transformations, including oxidation and reduction reactions, which are vital for synthesizing derivatives with enhanced functionality. The integration of this group with the butanoate ester moiety creates a versatile platform for chemical innovation.

Recent breakthroughs in green chemistry have also brought attention to Ethyl 2-(2-formylphenoxy)butanoate as a sustainable alternative in chemical synthesis. Its use in eco-friendly processes aligns with global efforts to reduce environmental impact while maintaining high standards of product quality.

In conclusion, Ethyl 2-(2-formylphenoxy)butanoate (CAS No. 86602-60-0) is a compound with multifaceted applications and promising potential across diverse industries. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as a key player in modern chemistry.

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Amadis Chemical Company Limited
(CAS:86602-60-0)Ethyl 2-(2-formylphenoxy)butanoate
A863118
Purity:99%/99%
Quantity:5g/10g
Price ($):284.0/516.0